Cas no 126918-35-2 ((2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol)

• Product Name: (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol
• CAS No: 126918-35-2
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 4556803
• Update Time: 2025-10-29

(2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-OxiraneMethanol, 2-(2,4-difluorophenyl)-α-Methyl-, (αR,2R)-
• Efinaconazole Impurity 29
• (R)-1-((R)-2-(2,4-difluorophenyl)oxiran-2-yl)ethanol
• Efinaconazole Impurity 10
• (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol

• Inchi： 1S/C10H10F2O2/c1-6(13)10(5-14-10)8-3-2-7(11)4-9(8)12/h2-4,6,13H,5H2,1H3/t6-,10-/m1/s1
• InChI Key： HUEOYXUALXBOSZ-LHLIQPBNSA-N
• SMILES： [C@@H]([C@]1(C2C=CC(F)=CC=2F)OC1)(O)C

Additional information on (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol

Introduction to (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol, with the CAS number 126918-35-2, stands out as a compound of significant interest due to its unique structural and functional properties. This compound has garnered attention in recent years for its potential applications in drug development and synthetic chemistry.

The molecular structure of (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol consists of a chiral epoxy backbone attached to a difluorophenyl group. This specific arrangement imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemists. The presence of the epoxy group allows for facile ring-opening reactions, which can be exploited to create a wide range of derivatives with tailored properties.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The (2R,3R)-configuration of this compound suggests that it may exhibit high enantiomeric purity, which is crucial for many pharmaceutical applications. Studies have shown that enantiomerically pure compounds often exhibit superior pharmacological profiles compared to their racemic counterparts.

One of the most compelling aspects of (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have been exploring its utility in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The epoxy group can be selectively opened under mild conditions to introduce diverse functional groups, allowing for the creation of highly specific inhibitors.

Recent advances in computational chemistry have also highlighted the importance of (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol in drug design. Molecular modeling studies have demonstrated that this compound can interact with biological targets in a highly predictable manner. This predictability is essential for rational drug design and has led to several high-throughput screening campaigns aimed at identifying new lead compounds.

The synthesis of (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol presents unique challenges due to its chiral center and fluorinated aromatic ring. However, recent methodologies have improved the efficiency and scalability of its production. Transition metal-catalyzed reactions have emerged as particularly effective tools for constructing complex molecules like this one. These methods often provide higher yields and better regioselectivity compared to traditional synthetic approaches.

Another area where this compound has shown promise is in the development of materials with specialized properties. The combination of fluorine atoms and an epoxy group creates a molecule with both lipophilic and polar characteristics. This balance makes it an excellent candidate for applications in polymer science and nanotechnology. Researchers are exploring its use as a monomer in the synthesis of advanced materials that exhibit enhanced mechanical strength and thermal stability.

The biological activity of (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol has also been studied extensively. Initial investigations suggest that it may possess anti-inflammatory properties by modulating key signaling pathways involved in immune responses. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications. Preclinical studies are currently underway to evaluate its efficacy and safety profile in various disease models.

The impact of fluorine substitution on the pharmacokinetic properties of this compound cannot be overstated. Fluorinated aromatic rings are known to increase metabolic stability and reduce susceptibility to enzymatic degradation. This makes (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol an attractive candidate for oral administration and long-term therapeutic use. Additionally, fluorine atoms can enhance binding interactions with biological targets by increasing lipophilicity and electronic effects.

In conclusion, (2R,3R)-3-(2,4-Difluorophenyl)-3,4-epoxybutan-2-ol is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable scaffold for drug discovery and a promising material for advanced applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics and materials.